3-(Chloromethyl)-2-methoxy-5-(trifluoromethyl)pyridine

• CAS No.: 944904-67-0
• Molecular Formula: C8H7ClF3NO
• Molecular Weight: 225.59 g/mol
• IUPAC Name: 3-(chloromethyl)-2-methoxy-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C8H7ClF3NO/c1-14-7-5(3-9)2-6(4-13-7)8(10,11)12/h2,4H,3H2,1H3
• InChI Key: AQLDGCOHMQXZHD-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=N1)C(F)(F)F)CCl

Description

3-(Chloromethyl)-2-methoxy-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C8H7ClF3NO and its molecular weight is 225.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-methoxy-5-(trifluoromethyl)pyridin-3-yl)methanol (14) (0.4 g, 1.93 mmol) dissolved in DCM was added thionyl chloride (0.38 ml, 3.86 mmol). The reaction mixture was stirred for 2 h at RT. The solvent was evaporated under the reduced pressure and the reaction mixture was poured in to water (50 mL) and extracted with DCM (2×50 mL). The combined organic layer was washed with water, brine, dried over sodium sulfate, and concentrated at reduced pressure to yield 3-(chloromethyl)-2-methoxy-5-(trifluoromethyl)pyridine (15) as a liquid. (Yield 0.3 g, 69.76%)